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4-[3-Ethoxy-4-[4-[N-ethyl-N-(2-sulfoethyl)amino]-2-methylbenzylidene]-5-oxo-2-pyrazolin-1-yl]benzene 4-[3-Ethoxy-4-[4-[N-ethyl-N-(2-sulfoethyl)amino]-2-methylbenzylidene]-5-oxo-2-pyrazolin-1-yl]benzene
Brand Name: Vulcanchem
CAS No.: 112406-67-4
VCID: VC0050974
InChI: InChI=1S/C23H27N3O8S2.2Na/c1-4-25(12-13-35(28,29)30)19-7-6-17(16(3)14-19)15-21-22(34-5-2)24-26(23(21)27)18-8-10-20(11-9-18)36(31,32)33;;/h6-11,14-15H,4-5,12-13H2,1-3H3,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/b21-15+;;
SMILES: CCN(CCS(=O)(=O)[O-])C1=CC(=C(C=C1)C=C2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)[O-])OCC)C.[Na+].[Na+]
Molecular Formula: C23H25N3Na2O8S2
Molecular Weight: 581.566

4-[3-Ethoxy-4-[4-[N-ethyl-N-(2-sulfoethyl)amino]-2-methylbenzylidene]-5-oxo-2-pyrazolin-1-yl]benzene

CAS No.: 112406-67-4

Main Products

VCID: VC0050974

Molecular Formula: C23H25N3Na2O8S2

Molecular Weight: 581.566

4-[3-Ethoxy-4-[4-[N-ethyl-N-(2-sulfoethyl)amino]-2-methylbenzylidene]-5-oxo-2-pyrazolin-1-yl]benzene - 112406-67-4

CAS No. 112406-67-4
Product Name 4-[3-Ethoxy-4-[4-[N-ethyl-N-(2-sulfoethyl)amino]-2-methylbenzylidene]-5-oxo-2-pyrazolin-1-yl]benzene
Molecular Formula C23H25N3Na2O8S2
Molecular Weight 581.566
IUPAC Name disodium;4-[(4E)-3-ethoxy-4-[[4-[ethyl(2-sulfonatoethyl)amino]-2-methylphenyl]methylidene]-5-oxopyrazol-1-yl]benzenesulfonate
Standard InChI InChI=1S/C23H27N3O8S2.2Na/c1-4-25(12-13-35(28,29)30)19-7-6-17(16(3)14-19)15-21-22(34-5-2)24-26(23(21)27)18-8-10-20(11-9-18)36(31,32)33;;/h6-11,14-15H,4-5,12-13H2,1-3H3,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/b21-15+;;
Standard InChIKey ZOLJBGBONSMFAO-SMHPQPFFSA-L
SMILES CCN(CCS(=O)(=O)[O-])C1=CC(=C(C=C1)C=C2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)[O-])OCC)C.[Na+].[Na+]
Synonyms 4-[3-Ethoxy-4-[4-[N-ethyl-N-(2-sulfoethyl)amino]-2-methylbenzylidene]-5-oxo-2-pyrazolin-1-yl]benzenesulfonic acid disodium salt
Last Modified Aug 20 2021
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